Cas no 2248380-62-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• CAS No: 2248380-62-1
• MF: C₁₆H₇F₃N₄O₄
• MW: 376.246393442154
• CID: 5859792
• PubChem ID: 165731108
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6521156
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• 2248380-62-1

• Inchi： 1S/C16H7F3N4O4/c17-16(18,19)11-5-6-20-12-7-10(21-22(11)12)15(26)27-23-13(24)8-3-1-2-4-9(8)14(23)25/h1-7H
• InChI Key： SWDUSPDOCXFCNZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC2=CC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=NN21)(F)F

Computed Properties

• Exact Mass: 376.04193920g/mol
• Monoisotopic Mass: 376.04193920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 2248380-62-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 2248380-62-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are critical in the regulation of cellular processes such as proliferation, differentiation, and apoptosis. The trifluoromethyl group and the pyrazolo[1,5-a]pyrimidine core are believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the structural basis of its interactions with kinase domains.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of oncology. The compound has shown efficacy in inhibiting tumor growth in various cancer cell lines, including those resistant to conventional therapies. Notably, its ability to penetrate the blood-brain barrier makes it a candidate for treating central nervous system malignancies. These findings are supported by pharmacokinetic studies, which indicate favorable absorption and distribution profiles.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research is focused on structural modifications to enhance its metabolic stability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity warrant further investigation to fully realize its potential in addressing unmet medical needs.